Cas no 2138559-63-2 (3-Methyl-3-propylpiperidin-2-one)

• Product Name: 3-Methyl-3-propylpiperidin-2-one
• CAS No: 2138559-63-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5777539
• PubChem ID: 165747900
• Update Time: 2025-11-05

3-Methyl-3-propylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138559-63-2
• 3-methyl-3-propylpiperidin-2-one
• EN300-1197972
• 3-Methyl-3-propylpiperidin-2-one

• Inchi： 1S/C9H17NO/c1-3-5-9(2)6-4-7-10-8(9)11/h3-7H2,1-2H3,(H,10,11)
• InChI Key： CXBFGFBEXHLVHQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CCC)CCCN1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Methyl-3-propylpiperidin-2-one

3-Methyl-3-propylpiperidin-2-one: A Comprehensive Overview

The compound with CAS No. 2138559-63-2, commonly referred to as 3-Methyl-3-propylpiperidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclic ketones, specifically the piperidinone family, which are known for their diverse applications in drug discovery and chemical synthesis. The piperidinone core structure is a six-membered ring containing one oxygen atom in the form of a ketone group, making it a versatile scaffold for various functional groups.

Recent studies have highlighted the potential of 3-Methyl-3-propylpiperidin-2-one as a building block in medicinal chemistry. Its unique structure allows for easy modification at the methyl and propyl substituents, enabling researchers to explore its properties in different contexts. For instance, modifications at the methyl group have been shown to influence the compound's solubility and bioavailability, which are critical factors in drug development. Similarly, variations at the propyl group can affect its interaction with biological targets, such as enzymes or receptors.

One of the most promising applications of 3-Methyl-3-propylpiperidin-2-one lies in its role as a precursor for more complex molecules. By incorporating this compound into larger structures, chemists can create novel agents with enhanced therapeutic potential. For example, recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic effects, making them potential candidates for treating chronic pain conditions.

In addition to its medicinal applications, 3-Methyl-3-propylpiperidin-2-one has also found utility in the field of materials science. Its ability to form stable amide bonds makes it an ideal component in the synthesis of polymers and other advanced materials. This versatility underscores the importance of understanding its chemical properties and reactivity under various conditions.

From a synthetic perspective, the preparation of 3-Methyl-3-propylpiperidin-2-one involves a series of well-established organic reactions. The synthesis typically begins with the formation of a piperidine ring, followed by selective oxidation to introduce the ketone group. Subsequent alkylation steps are used to attach the methyl and propyl substituents at specific positions on the ring. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, making large-scale production more feasible.

The pharmacokinetic profile of 3-Methyl-3-propylpiperidin-2-one is another area that has been extensively studied. Research indicates that this compound exhibits moderate absorption when administered orally, with peak plasma concentrations achieved within 1–2 hours. Its elimination half-life is relatively short, suggesting that frequent dosing may be required to maintain therapeutic levels. However, ongoing studies aim to optimize its pharmacokinetic properties through structural modifications.

Environmental considerations are also a critical aspect of evaluating compounds like 3-Methyl-3-propylpiperidin-2-one. Recent eco-toxicological studies have assessed its impact on aquatic ecosystems and found that it biodegrades efficiently under aerobic conditions. This biodegradability is a positive indicator for its potential use in environmentally friendly chemical processes.

In conclusion, 3-Methyl-3-propylpiperidin-2-one (CAS No. 2138559-63-2) is a multifaceted compound with significant potential across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations.